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Compound of Interest

Compound Name: SYN-UP

Cat. No.: B611098

For Researchers, Scientists, and Drug Development Professionals

Introduction to SYN-UP®

SYN-UP® is a patented synthetic dipeptide derivative developed by dsm-firmenich that offers a
multi-faceted approach to improving skin health and resilience.[1] Its primary mechanism of
action involves the inhibition of plasmin and urokinase, enzymes that play a key role in the
degradation of the skin's extracellular matrix and the initiation of inflammatory cascades.[1][2]
By modulating these enzymatic activities, SYN-UP® helps to protect essential skin proteins,
strengthen the skin barrier, and maintain a healthy skin microbiome.[1][2]

INCI Name: Glycerin, Aqua, Benzylsulfonyl D-Seryl Homophenylalanine Amidinobenzamide
Acetate, Citric Acid, Sodium Hydroxide.[1][3]

Key Benefits:

Enhances skin barrier functionality.[2]

Combats skin dryness and reduces redness.[]

Improves skin firmness and smoothness.[2]

Balances the skin microbiome.[1]

Reduces skin sensitivity and unpleasant sensations.[2]
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Mechanism of Action: The Role of Plasmin Inhibition

External stressors such as UV radiation and pollution can lead to an overproduction of plasmin
in the skin.[2] This serine protease triggers a cascade of detrimental effects, including the
activation of Matrix Metalloproteinases (MMPs) and the degradation of collagen, leading to
signs of aging, inflammation, and a compromised skin barrier.[2] SYN-UP® is designed to fit
perfectly into the active site of plasmin, effectively inhibiting its activity and mitigating its

downstream consequences.[2]
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Figure 1: SYN-UP® Mechanism of Action.

Data Presentation: Efficacy of SYN-UP®

The following tables summarize the quantitative data from in-vitro and in-vivo studies on the
active component of SYN-UP®, Amidinobenzyl Benzylsulfonyl D-Seryl
Homophenylalaninamide Acetate (ABSHA).

Table 1: In-Vitro Efficacy Data
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Parameter Test System Results
) o ) Dose-dependent inhibition of
Plasmin Inhibition Enzymatic Assay ] o
plasmin activity.
) o ) Inhibition of urokinase activity.
Urokinase Inhibition Enzymatic Assay

[2]

MMP-9 Expression (UV-

induced)

Ex-vivo skin explants

Significant downregulation of

MMP-9 expression.

Collagen IV Degradation (UV-

induced)

Ex-vivo skin explants

Almost complete inhibition of

collagen IV degradation.

Collagen | Synthesis

Dermal Fibroblasts

Increased collagen | synthesis.

[2]

Melanin Synthesis

Epidermal Melanocytes

-58% reduction in intracellular

melanin.

Transglutaminase 1 (TGasel)

Upregulation of TGasel, a key

] In-vitro model enzyme for skin barrier
Upregulation ]
function.[2]
Pro-inflammatory Cytokine . Modulation of CXCL5 and IL-8
In-vitro model

Modulation

activities.[2][4]

Table 2: In-Vivo Clinical Study Results (8 weeks, 10 ppm ABSHA solution)

Skin Parameter

Measurement Method

Result (vs. Placebo)

Significant increase in dermal

Collagen Density Ultrasound )
density.
) o Significant increase in skin
Skin Elasticity Cutometer .
elasticity.
) ] Significant decrease in wrinkle
Wrinkle Volume (Forehead) Primos CR
volume.
. ] Significant decrease in wrinkle
Wrinkle Volume (Crow's Feet) Primos CR

volume.
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Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W)
Emulsion with SYN-UP®

This protocol provides a starting point for creating a stable and effective cosmetic emulsion
incorporating SYN-UP®. Adjustments to the oil phase components, emulsifiers, and other
additives may be necessary to achieve the desired sensory properties and stability for your

specific application.
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Phase Preparation

Phase A (Water Phase) Phase B (Oil Phase)
Combine water, glycerin, and any other water-soluble ingredients. Combine emollients, emulsifiers, and any other oil-soluble ingredients.
Heat to 75-80°C. Heat to 75-80°C.
Emulsification

Add Phase B to Phase A with homogenization.

A/

Homogenize for 3-5 minutes until a uniform emulsion is formed.

Cooling & F%;lal Additions

Begin cooling the emulsion with gentle stirring.

At <40°C, add Phase C (Cool-down Phase):
- SYN-UP®
- Preservatives
- Fragrance
- Other temperature-sensitive actives.

Adjust pH to the desired range (typically 5.5-6.5).

Continue stirring until the emulsion is cool and uniform.

Click to download full resolution via product page

Figure 2: O/W Emulsion Formulation Workflow.
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Table 3: Example Formulation - Revitalizing Skin Cream with SYN-UP®

Phase Ingredient Function % wiw
A Deionized Water Solvent g.s. to 100
Glycerin Humectant 3.00
Xanthan Gum Thickener 0.20
Cetearyl Alcohol (and) -~
B Emulsifier 5.00
Ceteareth-20
Caprylic/Capric
.p Y ) P Emollient 8.00
Triglyceride
Shea Butter Emollient 3.00
Dimethicone Emollient 1.00
C SYN-UP® Active Ingredient 1.00 - 3.00
Phenoxyethanol (and) ]
) Preservative 1.00
Ethylhexylglycerin
Fragrance Fragrance 0.10
Citric Acid / Sodium )
] pH Adjuster g.s.
Hydroxide
Procedure:

o Combine the ingredients of Phase A and heat to 75-80°C with stirring.

e In a separate vessel, combine the ingredients of Phase B and heat to 75-80°C with stirring.

e Add Phase B to Phase A under homogenization. Homogenize until the emulsion is uniform.

e Begin cooling the emulsion with gentle stirring.

o At atemperature below 40°C, add the ingredients of Phase C one by one, mixing well after

each addition.
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¢ Adjust the pH to 5.5-6.5 with Citric Acid or Sodium Hydroxide solution.

« Continue stirring until the cream is cool and uniform.

Protocol for Stability Testing of the Cosmetic Emulsion

To ensure the long-term quality and safety of the final product, a comprehensive stability testing
protocol is essential.

Storage Conditions Testing Timeline (Accelerated)
Real-Time: | Accelerated: Freeze-Thaw Cycling: Time 0
25°C +2°C/60% RH + 5% RH 40°C £ 2°C/ 75% RH + 5% RH -10°C to 25°C (3-5 cycles)
Evjaluation| Paramieters
Physical Properties:
Microbiological Stability: Packaging Compatibility: . A;ipg;roarnce
- Total viable count - Interaction with container 1 Month
. - Odor
- Absence of pathogens - Weight loss -pH
- Viscosity
\ 4
2 Months
A
3 Months

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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